Cas no 41536-80-5 (pyrazine-2,6-diamine)

• Product Name: pyrazine-2,6-diamine
• CAS No: 41536-80-5
• MF: C₄H₆N₄
• MW: 110.11723947525
• MDL: MFCD21604008
• CID: 324340
• PubChem ID: 534688
• Update Time: 2025-10-25

pyrazine-2,6-diamine Chemical and Physical Properties

Names and Identifiers

• Pyrazine-2,6-diamine
• 2,6-Pyrazinediamine
• 6-Methyl-2-thiouracil
• 2,6-Diaminopyrazine
• 2,6-Pyrazinediamine(9CI)
• GYRUCENCQMAGLO-UHFFFAOYSA-N
• BCP04701
• CP0111
• TRA0024322
• AM807019
• SY015544
• AB0024839
• ST2407542
• W6186
• 2 pound not6-Diaminopyrazine
• Pyrazine-2,6-diamine(Hydrochloride)
• SCHEMBL1604498
• FT-0715888
• GS-5813
• DTXSID00336573
• MFCD09907864
• Pyrazine-2,6-diamine;2,6-Diaminopyrazine
• AKOS006312736
• 41536-80-5
• CS-0099508
• EN300-121199
• YSZC555
• A849156
• DTXCID50287662
• DB-024205
• pyrazine-2,6-diamine

• MDL： MFCD21604008
• Inchi： 1S/C4H6N4/c5-3-1-7-2-4(6)8-3/h1-2H,(H4,5,6,8)
• InChI Key： GYRUCENCQMAGLO-UHFFFAOYSA-N
• SMILES： N1C(=CN=CC=1N)N

Computed Properties

• Exact Mass: 110.05900
• Monoisotopic Mass: 110.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 66.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 137-138 ºC
• Boiling Point: 394.1°C at 760 mmHg
• Flash Point: 220.7℃
• Refractive Index: 1.694
• Solubility: Soluble (241 g/l) (25 º C),
• PSA: 77.82000
• LogP: 0.80340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Aminopyrazines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on pyrazine-2,6-diamine

Exploring Pyrazine-2,6-diamine (CAS No. 41536-80-5): Properties, Applications, and Innovations

Pyrazine-2,6-diamine (CAS No. 41536-80-5), a heterocyclic organic compound, has garnered significant attention in pharmaceutical and material science research due to its unique structural and functional properties. This diamine-substituted pyrazine derivative serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and advanced polymer development. Its molecular framework, featuring two amino groups at the 2- and 6-positions of the pyrazine ring, enables diverse chemical modifications, making it a valuable intermediate for high-performance materials and bioactive compounds.

Recent studies highlight the role of pyrazine-2,6-diamine in designing fluorescent probes and coordination polymers, aligning with the growing demand for smart materials in diagnostics and optoelectronics. Researchers are particularly interested in its ability to form stable metal-organic frameworks (MOFs), which are pivotal for gas storage and catalysis applications. The compound’s electron-rich nitrogen atoms facilitate strong intermolecular interactions, enhancing the thermal stability of derived materials—a critical factor for industries prioritizing sustainability and energy efficiency.

In the pharmaceutical sector, CAS 41536-80-5 is explored as a precursor for anticancer agents and antiviral drugs, addressing global health challenges such as oncology and infectious diseases. Its structural similarity to purine bases allows it to interfere with nucleic acid synthesis, a mechanism leveraged in novel therapeutics. Additionally, the compound’s potential in corrosion inhibition has sparked interest in industrial applications, where eco-friendly alternatives to traditional inhibitors are urgently needed.

From an SEO perspective, queries like "pyrazine-2,6-diamine synthesis", "CAS 41536-80-5 applications", and "pyrazine derivatives in drug development" reflect user intent for technical and practical insights. Addressing these, this article emphasizes both foundational knowledge and cutting-edge advancements, ensuring relevance for academic and industrial audiences. The compound’s compatibility with green chemistry principles further resonates with contemporary trends toward sustainable science.

Ongoing research aims to optimize the scalability of pyrazine-2,6-diamine production, with a focus on cost-effective catalytic methods. Innovations such as microwave-assisted synthesis and flow chemistry are being tested to improve yield and reduce environmental impact. As regulatory frameworks evolve, the compound’s low toxicity profile positions it favorably for broader adoption in consumer and biomedical products.

In summary, pyrazine-2,6-diamine (CAS No. 41536-80-5) exemplifies the intersection of chemistry and innovation. Its multifaceted applications—from life sciences to advanced materials—underscore its importance in addressing modern scientific and industrial challenges. Future developments will likely expand its utility, driven by interdisciplinary collaboration and technological advancements.